Cas no 1638696-03-3 (2-(4-Methylpiperazin-1-yl)benzodthiazole-5-carbonitrile)

• Product Name: 2-(4-Methylpiperazin-1-yl)benzodthiazole-5-carbonitrile
• CAS No: 1638696-03-3
• MF: C₁₃H₁₄N₄S
• MW: 258.342060565948
• CID: 5579692
• Update Time: 2025-07-24

2-(4-Methylpiperazin-1-yl)benzodthiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylpiperazin-1-yl)benzo[d]thiazole-5-carbonitrile
• 5-Benzothiazolecarbonitrile, 2-(4-methyl-1-piperazinyl)-
• 2-(4-Methylpiperazin-1-yl)benzodthiazole-5-carbonitrile

• Inchi： 1S/C13H14N4S/c1-16-4-6-17(7-5-16)13-15-11-8-10(9-14)2-3-12(11)18-13/h2-3,8H,4-7H2,1H3
• InChI Key： HXMQYBJDVQQKED-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(C#N)C=C2N=C1N1CCN(C)CC1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 425.6±55.0 °C(Predicted)
• pka: 6.77±0.42(Predicted)

Additional information on 2-(4-Methylpiperazin-1-yl)benzodthiazole-5-carbonitrile

Introduction to 2-(4-Methylpiperazin-1-yl)benzodithiazole-5-carbonitrile (CAS No. 1638696-03-3)

2-(4-Methylpiperazin-1-yl)benzodithiazole-5-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1638696-03-3, belongs to a class of heterocyclic molecules characterized by the presence of both benzodithiazole and piperazine moieties. These structural features endow the compound with unique chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and development.

The benzodithiazole core is a well-known pharmacophore that has been extensively studied for its potential in modulating various biological pathways. Its fused ring system, consisting of a benzene ring and two sulfur atoms, contributes to its stability and reactivity, allowing for diverse functionalization. The presence of a nitrile group at the 5-position further enhances its chemical versatility, enabling participation in hydrogen bonding interactions and serving as a site for further derivatization.

On the other hand, the 4-methylpiperazine moiety introduces an alkaline nitrogen center, which is commonly found in many bioactive molecules. Piperazine derivatives are known for their ability to interact with a wide range of biological targets, including enzymes and receptors. The methyl substitution at the 4-position of piperazine not only influences the electronic properties of the nitrogen atom but also affects the overall solubility and metabolic stability of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Studies have shown that 2-(4-Methylpiperazin-1-yl)benzodithiazole-5-carbonitrile exhibits promising interactions with several therapeutic targets, including kinase inhibitors and ion channels. These interactions are believed to be mediated by the combined effects of the benzodithiazole and piperazine moieties, which can adopt multiple conformations to optimize binding within the active sites of these targets.

In vitro studies have demonstrated that this compound possesses notable inhibitory activity against certain enzymes implicated in inflammatory responses and cancer progression. The nitrile group has been identified as a critical pharmacophoric element, contributing to its ability to disrupt key signaling pathways. Additionally, the methylpiperazine moiety has been shown to enhance selectivity by modulating hydrogen bonding networks with residues in the target protein.

The synthesis of 2-(4-Methylpiperazin-1-yl)benzodithiazole-5-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted benzodithiazole precursors with 4-methylpiperazine derivatives under controlled conditions. Advances in catalytic methods have allowed for more efficient and environmentally friendly synthetic strategies, reducing waste generation and improving scalability.

The pharmacokinetic properties of this compound are also of great interest. Preliminary data suggest that it exhibits moderate solubility in aqueous media, which is advantageous for formulation into oral or injectable dosage forms. Furthermore, its metabolic stability appears to be influenced by both the benzodithiazole and piperazine components, with potential pathways involving cytochrome P450 enzymes.

One of the most exciting aspects of 2-(4-Methylpiperazin-1-yl)benzodithiazole-5-carbonitrile is its potential application in addressing unmet medical needs. Current research is focused on exploring its efficacy in preclinical models of neurological disorders, where its dual-targeting capability could provide therapeutic benefits. The compound’s ability to modulate both central nervous system receptors and peripheral enzyme activity makes it an attractive candidate for developing novel treatments.

Regulatory considerations play a crucial role in advancing such compounds towards clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic intermediates and final products meet stringent quality standards. Collaborative efforts between academic institutions and pharmaceutical companies are essential for navigating the complex regulatory landscape and bringing innovative therapies to market efficiently.

The future prospects for 2-(4-Methylpiperazin-1-yl)benzodithiazole-5-carbonitrile are bright, with ongoing research aimed at optimizing its pharmacological profile through structure-based drug design principles. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and molecular dynamics simulations, researchers can accelerate the discovery process and identify novel analogs with enhanced potency or selectivity.

In conclusion,2-(4-Methylpiperazin-1-yl)benzodithiazole-5-carbonitrile (CAS No. 1638696-03-3) represents a significant advancement in medicinal chemistry, combining structural features that offer multiple biological advantages. Its potential as a therapeutic agent remains highly promising, driven by continued innovation in synthetic methodologies and pharmacological evaluation.